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Compound of Interest

(N,N-Dimethyl-1-butanamine)
Compound Name:

Zolmitriptan Dimer
CAS No.: 1350928-05-0

Cat. No.: B580352

Get Quote

Executive Technical Summary

The (N,N-Dimethyl-1-butanamine) Zolmitriptan Dimer (CAS: 1350928-05-0) is a high-
molecular-weight impurity formed through the condensation of two Zolmitriptan molecules with
a specific aldehyde precursor, 4-(dimethylamino)butanal.

Designated as USP Related Compound F and EP Impurity C, this molecule represents a "bis-
indole" structure where the C2 positions of two Zolmitriptan indole rings are bridged by a 4-
(dimethylamino)butane-1,1-diyl linker. Its presence is a Critical Quality Attribute (CQA) in drug
substance manufacturing, serving as a marker for the purity of reagents used in the synthesis
of the tryptamine core.

Key Physicochemical Identifiers
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Property Specification

(N,N-Dimethyl-1-butanamine) Zolmitriptan
Common Name

Dimer
Pharmacopeial Designation USP Related Compound F; EP Impurity C
CAS Registry Number 1350928-05-0
Molecular Formula C3sHs3N704
Molecular Weight 671.87 g/mol
Monoisotopic Mass 671.4159 Da
Structural Class Geminal Bis-indole (2,2'-linked)

Detailed Chemical Structure Elucidation
The Core Scaffold

The molecule consists of two identical (S)-Zolmitriptan moieties. Zolmitriptan itself is a
tryptamine derivative substituted at the C3 position with an N,N-dimethylaminoethyl chain and
at the C5 position with an (S)-4-methyl-2-oxazolidinone group.

In the dimer, these two Zolmitriptan units are connected at their respective C2 positions (the

carbon adjacent to the indole nitrogen). This C2-connectivity is characteristic of electrophilic

aromatic substitution on 3-substituted indoles, where the C2 position is the most nucleophilic
site remaining.

The Linker Moiety

The bridging unit is a 4-(dimethylamino)butylidene group (also referred to as 4-
(dimethylamino)butane-1,1-diyl).

o Bridgehead Carbon: The central carbon atom connecting the two indole rings is derived from
the carbonyl carbon of the aldehyde precursor.

e Pendant Chain: Extending from the bridgehead carbon is a propyl-dimethylamine chain: -
(CHz2)3-N(CH3)2.
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Stereochemistry

o Fixed Centers: The two oxazolidinone rings retain the (S) configuration from the parent
Zolmitriptan.

o Bridgehead Center: The central methine carbon (C1 of the butyl chain) becomes a
stereocenter upon binding to two Zolmitriptan units. However, because the two attached
Zolmitriptan ligands are chiral and identical (S,S), the bridgehead carbon creates a pseudo-
asymmetric center, potentially resulting in diastereomers. In practice, this impurity is often
analyzed as a mixture or a single resolved peak depending on the chromatographic method.

IUPAC Nomenclature

The systematic name reflects the symmetry of the molecule: 2,2'-[4-(Dimethylamino)butane-
1,1-diyl]bis(5-{[(4S)-2-0x0-1,3-0xazolidin-4-ylimethyl}-3-[2-(dimethylamino)ethyl]-1H-indole)

Mechanistic Formation Pathway[2]

The formation of this dimer follows a classic acid-catalyzed bis-indole condensation. The
reaction is driven by the presence of 4-(dimethylamino)butanal, which is the hydrolyzed form of
the acetal reagent 4,4-Diethoxy-N,N-dimethyl-1-butanamine (Zolmitriptan Related Compound
H).

Reaction Mechanism

Precursor Hydrolysis: The acetal impurity (Related Compound H) hydrolyzes under acidic
conditions to form the reactive aldehyde: 4-(dimethylamino)butanal.

» Activation: The aldehyde carbonyl oxygen is protonated, increasing its electrophilicity.

o First Addition: The C2 position of a Zolmitriptan molecule attacks the activated carbonyl,
forming a hemiaminal-like intermediate (alcohol).

o Dehydration: The intermediate loses water to form an electrophilic iminium/carbenium ion.

e Second Addition: A second Zolmitriptan molecule attacks the electrophilic center at its C2
position, forming the stable bis-indole dimer.
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Pathway Diagram (DOT)

The following diagram illustrates the critical pathway from the acetal impurity to the final dimer.
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Figure 1: Reaction pathway showing the acid-catalyzed condensation of Zolmitriptan with the
aldehyde impurity derived from Related Compound H.

Analytical Characterization & Detection

Detecting this dimer requires specific chromatographic conditions due to its high molecular
weight and basicity (containing three tertiary amine groups).

Mass Spectrometry (LC-MS)

« lonization: Electrospray lonization (ESI) in Positive Mode.
o Parent lon: The molecule readily protonates. Look for the

peak at m/z 672.4.

o Fragmentation Pattern:
o Cleavage of the bridge often yields the Zolmitriptan monomer ion (m/z ~288).

o Loss of the dimethylamine fragments from the side chains.

HPLC/UPLC Profiling

e Column: C18 Reverse Phase (High pH stability columns preferred due to basic nature).
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» Mobile Phase: Ammonium bicarbonate (pH 10) or Formic acid (pH 2.5) gradients with
Acetonitrile.

e Retention: Due to the doubled hydrophobic surface area (two indole cores), the dimer elutes
significantly later than the Zolmitriptan monomer (Relative Retention Time ~ 1.5 - 2.0
depending on method).

Comparison of Related Impurities

The table below distinguishes the target dimer from other common Zolmitriptan impurities.

. Common .

Impurity Name . ) Structure Feature Molecular Weight
Designation

(N,N-Dimethyl-1- USP RC F/EP , ,

) ) ] Butylidene Bridge 671.9
butanamine) Dimer Impurity C
] Zolmitriptan )

Methylene Dimer ) Formaldehyde Bridge ~587.7
Methylene Dimer

N-Oxide Zolmitriptan N-Oxide Oxygen on Amine 303.4
USP RCA/EP

N-Desmethyl ] Loss of Methyl group 273.3
Impurity G

References

» National Center for Biotechnology Information (2025). PubChem Compound Summary for
CID 131872639, Zolmitriptan Dimer. Retrieved from [Link]

e Veeprho Laboratories. Zolmitriptan Impurity Profile and Related Compounds. Retrieved from
[Link]

e Splendid Lab. (N,N-Dimethyl-1-butanamine) Zolmitriptan Dimer Structure Data. Retrieved
from [Link]

» To cite this document: BenchChem. [Technical Guide: Chemical Structure & Characterization
of (N,N-Dimethyl-1-butanamine) Zolmitriptan Dimer]. BenchChem, [2026]. [Online PDF].

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/131872639
https://veeprho.com/
https://www.benchchem.com/product/b580352/docs?utm_src=pdf-body#technical-guide-chemical-structure-characterization-of-n-n-dimethyl-1-butanamine-zolmitriptan-dimer
https://splendidlab.com/
https://www.benchchem.com/product/b580352/docs#technical-guide-chemical-structure-characterization-of-n-n-dimethyl-1-butanamine-zolmitriptan-dimer
https://www.benchchem.com/product/b580352/docs#technical-guide-chemical-structure-characterization-of-n-n-dimethyl-1-butanamine-zolmitriptan-dimer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b580352/docs#technical-guide-chemical-
structure-characterization-of-n-n-dimethyl-1-butanamine-zolmitriptan-dimer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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